Cas no 1421501-37-2 (1-(2-chlorophenyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea
• CAS No: 1421501-37-2
• MF: C₁₇H₁₃ClN₂O₂S₂
• MW: 376.880320310593
• CID: 6199255
• PubChem ID: 71803409
• Update Time: 2025-05-24

1-(2-chlorophenyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea
• F6413-0469
• 1-(2-chlorophenyl)-3-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]urea
• VU0548041-1
• 1421501-37-2
• AKOS024555148
• 1-(2-CHLOROPHENYL)-3-{[5-(THIOPHENE-2-CARBONYL)THIOPHEN-2-YL]METHYL}UREA
• 1-(2-chlorophenyl)-3-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)urea

• Inchi： 1S/C17H13ClN2O2S2/c18-12-4-1-2-5-13(12)20-17(22)19-10-11-7-8-15(24-11)16(21)14-6-3-9-23-14/h1-9H,10H2,(H2,19,20,22)
• InChI Key： BPROFMBTYNANBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCC1=CC=C(C(C2=CC=CS2)=O)S1)=O

Computed Properties

• Exact Mass: 376.0106977g/mol
• Monoisotopic Mass: 376.0106977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-chlorophenyl)-3-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}urea

1-(2-Chlorophenyl)-3-{5-(Thiophene-2-Carbonyl)Thiophen-2-Ylmethyl}Urea: A Comprehensive Overview

1-(2-Chlorophenyl)-3-{5-(Thiophene-2-Carbonyl)Thiophen-2-Ylmethyl}Urea, also identified by the CAS registry number 1421501-37-2, is a complex organic compound with a unique molecular structure that has garnered attention in the fields of medicinal chemistry and materials science. This compound is characterized by its urea core, which serves as a central hub for various functional groups. The molecule incorporates a 2-chlorophenyl group and a thiophene moiety, both of which contribute to its distinctive properties and potential applications.

The molecular structure of this compound is intriguing, with the urea group acting as a versatile platform for attaching diverse substituents. The 2-chlorophenyl group introduces electronic effects that can influence the compound's reactivity and solubility. Meanwhile, the thiophene ring, particularly the 5-(thiophene-2-carbonyl) substituent, adds aromaticity and potential for conjugation, which are crucial for its interactions in biological systems or electronic applications. Recent studies have highlighted the importance of such heterocyclic structures in modulating the physicochemical properties of organic compounds.

From a synthetic perspective, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the preparation of intermediates that contain the necessary functional groups. For instance, the thiophene derivative can be synthesized via cyclization reactions, while the urea core can be formed through traditional condensation methods involving ammonia or primary amines. The integration of these components requires precise control over reaction conditions to ensure high yields and purity.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. For example, density functional theory (DFT) calculations have been employed to study the molecular orbitals and charge distribution within the molecule. These insights are invaluable for understanding how the compound might interact with biological targets or other molecules in solution.

In terms of applications, this compound has shown promise in several areas. Its urea core makes it a potential candidate for drug delivery systems, where it could serve as a carrier or stabilizing agent. Additionally, the presence of aromatic rings and heteroatoms suggests that it may exhibit antioxidant or anti-inflammatory properties, which are currently being investigated in preclinical studies.

The integration of thiophene moieties into organic compounds has also been explored in the context of materials science. Thiophenes are known for their ability to form stable π-conjugated systems, which are essential for applications in organic electronics. Researchers have recently examined how such structures can enhance the conductivity and stability of organic semiconductors, opening up possibilities for this compound in next-generation electronic devices.

Moreover, recent studies have focused on optimizing the synthesis of this compound to improve its scalability and cost-effectiveness. Green chemistry principles have been applied to minimize waste and reduce energy consumption during production. These efforts align with global trends toward sustainable chemical manufacturing practices.

In conclusion, 1-(2-Chlorophenyl)-3-{5-(Thiophene-2-Carbonyl)Thiophen-2-Ylmethyl}Urea, CAS No: 1421501-37-2, represents a fascinating example of how modern chemical synthesis and computational modeling can lead to innovative materials with diverse applications. As research continues to uncover its full potential, this compound is poised to make significant contributions across multiple scientific disciplines.